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Compound of Interest

Compound Name: Calcium lactate gluconate

Cat. No.: B105414

Essential Safety and Logistical Information for
Researchers, Scientists, and Drug Development
Professionals

Calcium lactate gluconate is generally not classified as a hazardous substance.[1][2]
However, proper handling and disposal procedures are crucial to maintain a safe laboratory
environment and ensure compliance with local, state, and federal regulations.[3][4] This
document provides a step-by-step guide for the disposal of calcium lactate gluconate.

Summary of Key Disposal and Safety Information
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Aspect Guideline Citation

Not considered a hazardous
substance or mixture

Hazard Classification according to Regulation (EC) [1112]
No. 1272/2008. May cause

mild skin and eye irritation.

Wear protective gloves,

] ] clothing, eye protection, and
Personal Protective Equipment

face protection. In case of [5]1[6]
(PPE)

dust, a respirator is

recommended.

Use appropriate tools to place
the spilled solid into a

Spill Cleanup (Small) convenient waste disposal [11[7]
container. Clean the surface

with water.

Contain the spill and cover
with an inert, non-combustible

Spill Cleanup (Large) absorbent material (e.g., sand,  [1][7]
earth). Shovel the material into

a waste disposal container.

Dispose of waste in
) accordance with federal, state,
General Disposal ) [11[3]
and local environmental

control regulations.

Store in a cool, dry, and well-
ventilated area in a tightly

Storage _ [11[7]
closed container, away from

heat and direct sunlight.

Step-by-Step Disposal Protocol

A clear workflow is essential for the safe and compliant disposal of calcium lactate gluconate.
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Caption: Workflow for the proper disposal of calcium lactate gluconate.
Detailed Methodologies

1. Material Assessment and Personal Protective Equipment (PPE)

Before handling calcium lactate gluconate for disposal, assess its physical state. Although it
Is a white to off-white powder or granule, note any signs of contamination.[1] Always wear
appropriate PPE to prevent skin and eye irritation.[2][5]

e Required PPE:

o

Safety glasses or goggles.[6]

[¢]

Gloves (e.g., nitrile).[5]

[¢]

Lab coat.[6]

[e]

In situations where dust may be generated, a dust respirator is recommended.[2][6]

2. Spill Management

In the event of a spill, the procedure for cleanup depends on the quantity of the material.

o Small Spills: For minor spills, use a shovel or other appropriate tools to transfer the material
into a designated and clearly labeled waste container.[1][7] Subsequently, clean the
contaminated surface by spreading water and dispose of the cleaning materials in
accordance with legal requirements.[1]

o Large Spills: For larger spills, the primary goal is to contain the material to prevent it from
spreading.[1] Cover the spill with a non-combustible, inert absorbent material such as sand,
earth, or vermiculite.[1][7] Then, use a shovel to place the material into a suitable waste
disposal container.[1] Avoid creating dust during this process.[7]

3. Waste Containment and Labeling

Place all waste calcium lactate gluconate, including contaminated absorbent materials and
cleaning supplies, into a convenient and sealable waste disposal container.[2] The container
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must be clearly labeled as "Calcium Lactate Gluconate Waste" to ensure proper identification
and handling by waste management personnel.

4. Final Disposal Procedure

The final disposal of calcium lactate gluconate waste must adhere to institutional and
governmental regulations.

o Consult Regulations: Always follow federal, state, and local environmental control regulations
for chemical waste disposal.[1][3] Contact your institution's Environmental Health & Safety
(EH&S) department for specific guidance.[8]

» Waste Pickup: Arrange for the collection of the labeled waste container by your institution's
authorized chemical waste disposal service.[8] Do not dispose of calcium lactate gluconate
down the drain or in regular trash.[9]

Logical Relationship of Safety Measures

The following diagram illustrates the relationship between hazard identification, risk
assessment, and the implementation of control measures for handling calcium lactate
gluconate.
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(Inhalation, Skin/Eye Contact)

requires requires

Control Measures

Personal Protective Equipment Proper Handling Procedures
(Gloves, Goggles, Lab Coat) (Avoid dust, good hygiene)
includes

Compliant Disposal Protocol

Click to download full resolution via product page

Caption: Logical flow from hazard identification to control measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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